Cas no 1261957-05-4 (2-[5-(Methoxycarbonyl)thiophen-3-YL]-4-nitrobenzoic acid)

• Product Name: 2-[5-(Methoxycarbonyl)thiophen-3-YL]-4-nitrobenzoic acid
• CAS No: 1261957-05-4
• MF: C₁₃H₉NO₆S
• MW: 307.278662443161
• MDL: MFCD18321607
• CID: 2765971
• PubChem ID: 53227474
• Update Time: 2025-05-22

2-[5-(Methoxycarbonyl)thiophen-3-YL]-4-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18321607
• 2-[5-(Methoxycarbonyl)thiophen-3-yl]-4-nitrobenzoic acid, 95%
• 2-[5-(METHOXYCARBONYL)THIOPHEN-3-YL]-4-NITROBENZOIC ACID
• DTXSID90691007
• 1261957-05-4
• 2-[5-(Methoxycarbonyl)thiophen-3-YL]-4-nitrobenzoic acid

• MDL： MFCD18321607
• Inchi： 1S/C13H9NO6S/c1-20-13(17)11-4-7(6-21-11)10-5-8(14(18)19)2-3-9(10)12(15)16/h2-6H,1H3,(H,15,16)
• InChI Key： PJLCVGFHPIOTAU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC(=C1)C1C=C(C=CC=1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 307.01505818Da
• Monoisotopic Mass: 307.01505818Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 2-[5-(Methoxycarbonyl)thiophen-3-YL]-4-nitrobenzoic acid

2-[5-(Methoxycarbonyl)thiophen-3-YL]-4-nitrobenzoic Acid: A Comprehensive Overview

In the realm of organic chemistry, the compound 2-[5-(Methoxycarbonyl)thiophen-3-YL]-4-nitrobenzoic acid, identified by the CAS number CAS No. 1261957-05-4, stands out as a significant molecule with diverse applications and intriguing chemical properties. This compound, often abbreviated as MTNB, has garnered attention in recent years due to its potential in pharmaceutical research and material science.

The structure of MTNB is characterized by a benzoic acid moiety substituted with a nitro group at the 4-position and a thiophene ring at the 2-position, which itself carries a methoxycarbonyl substituent at the 5-position. This unique arrangement of functional groups imparts the molecule with distinct electronic and steric properties, making it a valuable subject for both theoretical and experimental studies.

Recent advancements in synthetic methodologies have enabled researchers to explore more efficient routes for the preparation of MTNB. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach utilizing microwave-assisted synthesis, which significantly reduced reaction times while maintaining high yields. This development underscores the importance of continuous innovation in synthetic chemistry to meet the growing demand for complex molecules like MTNB.

The pharmacological potential of MTNB has been a focal point of numerous investigations. Preclinical studies have demonstrated its promising anti-inflammatory and antioxidant activities, suggesting its potential application in treating chronic diseases such as neurodegenerative disorders and cardiovascular conditions. Furthermore, ongoing research is exploring its role as a lead compound in drug discovery programs targeting specific molecular pathways.

In addition to its therapeutic applications, MTNB has shown promise in materials science, particularly in the development of advanced polymers and organic electronics. Its ability to form stable π-conjugated systems makes it an attractive candidate for use in organic light-emitting diodes (OLEDs) and flexible electronics.

The environmental impact of synthesizing and using MTNB is another critical area of research. Scientists are actively working on developing greener synthesis routes that minimize waste and reduce energy consumption. These efforts align with global sustainability goals and highlight the importance of responsible chemical practices.

In conclusion, the compound CAS No. 1261957-05-4, or 2-[5-(Methoxycarbonyl)thiophen-3-YL]-4-nitrobenzoic acid, represents a multifaceted molecule with vast potential across various scientific domains. As research continues to uncover its properties and applications, it is poised to play an increasingly important role in advancing both medicine and technology.